Cas no 2172189-43-2 (1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172189-43-2
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5865742
• PubChem ID: 165603047
• Update Time: 2025-10-30

1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2172189-43-2
• EN300-1593001

• Inchi： 1S/C12H21N3O3/c1-8(2)4-5-10-11(12(17)18)13-14-15(10)9(3)6-7-16/h8-9,16H,4-7H2,1-3H3,(H,17,18)
• InChI Key： ULUWGMMJCRRMIL-UHFFFAOYSA-N
• SMILES： OCCC(C)N1C(=C(C(=O)O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.2Ų

Additional information on 1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172189-43-2): A Comprehensive Review of Its Chemical Properties and Emerging Applications

The compound 1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2172189-43-2, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This triazole derivative exhibits a unique structural framework that combines a hydroxybutyl side chain with a methylbutyl substituent, positioned on a triazole core. The presence of both hydroxyl and carboxylic acid functional groups further enhances its versatility, making it a valuable candidate for further exploration in drug discovery and material science.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, opening up new avenues for its utilization in medicinal chemistry. The hydroxyl group at the 4-position of the butan-2-yl moiety and the carboxylic acid functionality at the 4-position of the triazole ring provide multiple sites for chemical modification. These features make it an attractive scaffold for designing novel bioactive molecules with potential therapeutic applications.

In the realm of drug discovery, 1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has garnered attention due to its structural motif, which is reminiscent of several biologically active compounds. The triazole ring is a well-known pharmacophore found in numerous drugs, including antifungals and anticancer agents. The hydroxyl and carboxylic acid groups can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. This compound’s dual functionality positions it as a promising candidate for developing small-molecule inhibitors or modulators.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and carboxylic acid groups allows for diverse derivatization strategies, including esterification, amidation, and etherification. These modifications can be tailored to achieve specific physicochemical properties or to enhance metabolic stability, making it a versatile building block for medicinal chemists.

Moreover, the structural features of 1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid suggest potential applications beyond pharmaceuticals. For instance, its ability to engage in multiple types of intermolecular interactions makes it a candidate for material science applications, such as the development of novel polymers or ligands for metal coordination. The hydroxyl group can form hydrogen bonds with other molecules, while the carboxylic acid can participate in ionic interactions or coordinate with metal ions.

Recent studies have begun to explore the biological activity of this compound and its derivatives. Preliminary in vitro assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors. For example, derivatives with optimized substituents have demonstrated potential as kinase inhibitors or as modulators of G protein-coupled receptors (GPCRs). These findings underscore the importance of further investigating this scaffold for drug development purposes.

The synthesis of 1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic transformations that highlight modern synthetic techniques. The construction of the triazole ring can be achieved through cycloaddition reactions between organic azides and alkynes—a strategy that has gained widespread popularity due to its high efficiency and regioselectivity. Subsequent functionalization at the 4-position with hydroxyl and carboxylic acid groups requires careful consideration to ensure regioselective outcomes.

In conclusion, 1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172189-43-2) represents a structurally intriguing molecule with significant potential in pharmaceutical chemistry and material science. Its unique combination of functional groups—hydroxyl butan-2-yl side chain、methylbutyl substituent、triazole core、hydroxyl group、carboxylic acid functionality—makes it a versatile scaffold for drug discovery and chemical synthesis. Continued research into this compound and its derivatives will likely uncover new applications and reinforce its importance in modern chemistry.